Cas no 716373-25-0 (2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde)
2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- <br>2,5-Dimethyl-1-(2-morpholin-4-yl-5-trifluoromethyl-phenyl)-1H-pyrrole-3-car baldehyde
- 2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde
- AKOS023166076
- 2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
- SR-01000029762
- CHEMBL1523801
- MLS000569390
- HMS2348B12
- EN300-01117
- 2,5-dimethyl-1-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]pyrrole-3-carbaldehyde
- SMR000155012
- 2,5-Dimethyl-1-(2-morpholin-4-yl-5-trifluoromethyl-phenyl)-1H-pyrrole-3-carbaldehyde
- SR-01000029762-1
- Z56796286
- 716373-25-0
-
- Inchi: 1S/C18H19F3N2O2/c1-12-9-14(11-24)13(2)23(12)17-10-15(18(19,20)21)3-4-16(17)22-5-7-25-8-6-22/h3-4,9-11H,5-8H2,1-2H3
- InChI Key: LIYXAVDGIFOWRC-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C(=C1)N1C(C)=CC(C=O)=C1C)N1CCOCC1)(F)F
Computed Properties
- Exact Mass: 352.13986234Da
- Monoisotopic Mass: 352.13986234Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 34.5Ų
2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-01117-0.05g |
2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
716373-25-0 | 0.05g |
$239.0 | 2023-04-29 | ||
| Enamine | EN300-01117-0.1g |
2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
716373-25-0 | 0.1g |
$250.0 | 2023-04-29 | ||
| Enamine | EN300-01117-0.25g |
2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
716373-25-0 | 0.25g |
$262.0 | 2023-04-29 | ||
| Enamine | EN300-01117-0.5g |
2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
716373-25-0 | 0.5g |
$273.0 | 2023-04-29 | ||
| Enamine | EN300-01117-1.0g |
2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
716373-25-0 | 1g |
$284.0 | 2023-04-29 | ||
| Enamine | EN300-01117-2.5g |
2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
716373-25-0 | 2.5g |
$558.0 | 2023-04-29 | ||
| Enamine | EN300-01117-5.0g |
2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
716373-25-0 | 5g |
$825.0 | 2023-04-29 | ||
| Enamine | EN300-01117-10.0g |
2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
716373-25-0 | 10g |
$1224.0 | 2023-04-29 | ||
| 1PlusChem | 1P019HA9-50mg |
2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
716373-25-0 | 90% | 50mg |
$347.00 | 2024-04-21 | |
| 1PlusChem | 1P019HA9-100mg |
2,5-dimethyl-1-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
716373-25-0 | 90% | 100mg |
$360.00 | 2024-04-21 |
2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde
Introduction to 2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde (CAS No. 716373-25-0)
2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde, identified by its CAS number 716373-25-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aldehydes, characterized by its intricate molecular structure, which includes a pyrrole core functionalized with multiple substituents. The presence of a morpholine group and a trifluoromethyl moiety enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.
The pyrrole ring is a fundamental structural motif in many biologically active molecules, known for its ability to interact with biological targets such as enzymes and receptors. In this compound, the pyrrole ring is further modified by the introduction of methyl groups at the 2- and 5-positions, which influences its electronic properties and reactivity. The aldehyde functionality at the 3-position of the pyrrole ring serves as a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives.
The morpholine group, attached to the pyrrole ring through a methylene bridge, contributes to the compound's solubility and stability in biological systems. Morpholine derivatives are widely recognized for their role in enhancing drug bioavailability and reducing toxicity. Additionally, the trifluoromethyl group at the 5-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the compound's pharmacokinetic properties. This substitution pattern is particularly interesting because it combines multiple pharmacophoric elements into a single molecular entity.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds. The combination of quantum mechanical calculations and molecular dynamics simulations has provided insights into how 2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde interacts with biological targets. These studies have revealed that the morpholine group and the trifluoromethyl moiety play crucial roles in stabilizing binding interactions with protein receptors.
The compound's potential as an intermediate in drug synthesis has been explored in several recent studies. Researchers have demonstrated that it can be used to generate novel analogs with enhanced binding affinity and selectivity. For instance, modifications of the aldehyde group have led to the development of potent inhibitors of enzymes involved in inflammatory pathways. These findings underscore the importance of 2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde as a building block for next-generation therapeutics.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of its structure make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing groups like the trifluoromethyl moiety can enhance charge transport properties, making it an attractive candidate for these applications.
The synthesis of 2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent methodological improvements have focused on developing more efficient synthetic routes that minimize waste and reduce reaction times. These advancements are crucial for scaling up production while maintaining cost-effectiveness.
Evaluation of this compound's pharmacological activity has revealed intriguing insights into its mechanism of action. Preclinical studies indicate that it exhibits inhibitory effects on several key enzymes implicated in metabolic disorders and cancer progression. The ability to modulate these enzymatic pathways suggests that derivatives of this compound could serve as lead compounds for therapeutic intervention.
The impact of substituent effects on the pharmacological properties of this molecule has been extensively studied. Computational analysis has shown that small changes in the electronic environment around the pyrrole ring can significantly alter binding affinity and selectivity profiles. This underscores the importance of rational drug design strategies that leverage structural insights to optimize pharmacological outcomes.
The growing interest in green chemistry principles has also influenced research on this compound. Efforts are underway to develop synthetic methods that are more environmentally sustainable, including solvent-free reactions and catalytic processes that minimize energy consumption. Such approaches align with broader industry trends toward sustainable pharmaceutical manufacturing.
Future directions in research on 2,5-dimethyl-1-2-(morpholin-4-yll)-5-(trifluoromethyl)phenyl-lH-pyrrole-s-carbaldehyde (CAS No. 71637325) include exploring its potential as an antiviral agent and investigating its interactions with nucleic acids. Preliminary data suggest that modifications to its structure could enhance its ability to inhibit viral replication without affecting host cell function. These studies hold promise for developing novel antiviral therapies against emerging pathogens.
The versatility of this compound as a chemical scaffold makes it an attractive candidate for combinatorial chemistry approaches. By systematically varying substituents on different parts of its structure, researchers can generate libraries of derivatives with diverse pharmacological profiles. Such libraries are valuable tools for high-throughput screening campaigns aimed at identifying new lead compounds.
The role of computational tools in drug discovery cannot be overstated when discussing compounds like 2,5-dimethyl-l -2(morpholln -4 -yI)-s(trifluoromethyl)phenyll -lH-pyrrole -3-carbaldehyde (CAS No 71637325). Molecular modeling software enables researchers to predict how different structural modifications will affect biological activity before conducting expensive wet-lab experiments This accelerates development timelines while reducing resource consumption an important consideration given increasing pressure on pharmaceutical budgets worldwide
716373-25-0 (2,5-dimethyl-1-2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)